2-((3,5-Dichlorophenyl)amino)-2-(1,3-dioxoindan-2-ylidene)ethanenitrile

• IUPAC Name: N-(3,5-dichlorophenyl)-1-hydroxy-3-oxoindene-2-carboximidoyl cyanide
• InChI: InChI=1S/C17H8Cl2N2O2/c18-9-5-10(19)7-11(6-9)21-14(8-20)15-16(22)12-3-1-2-4-13(12)17(15)23/h1-7,22H
• InChI Key: HXKAXIJQEJSEPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C2=O)C(=NC3=CC(=CC(=C3)Cl)Cl)C#N)O
• Molecular Formula: C17H8Cl2N2O2
• Molecular Weight: 343.2 g/mol
• CAS No.: 501681-08-9

Description

2-((3,5-Dichlorophenyl)amino)-2-(1,3-dioxoindan-2-ylidene)ethanenitrile is a useful research compound. Its molecular formula is C17H8Cl2N2O2 and its molecular weight is 343.16. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

• Research Focus : The study by Kaya et al. (2016) applied quantum chemical and molecular dynamics simulations to predict the corrosion inhibition performances of certain thiazole and thiadiazole derivatives against the corrosion of Fe metal. This approach could potentially be applied to study the corrosion inhibition properties of "2-((3,5-Dichlorophenyl)amino)-2-(1,3-dioxoindan-2-ylidene)ethanenitrile" by evaluating its binding energies on metal surfaces and investigating its interactions at the quantum chemical level (Kaya et al., 2016).

Heterocyclic Compound Synthesis

• Research Focus : Abdelhamid et al. (2008) discussed the synthesis of heterocyclic compounds containing benzoxazole moiety from similar precursors. This research highlights the synthetic versatility of compounds with structures akin to "this compound" and its potential application in creating biologically active molecules (Abdelhamid et al., 2008).

Metal-Free Synthesis of Functionalized Derivatives

• Research Focus : Luo et al. (2015) reported a metal-free synthesis method for 2-aminothiophene derivatives, showcasing a strategy that might be applicable for derivatizing "this compound" to produce functionalized materials for various scientific applications (Luo et al., 2015).

Synthesis and Biological Activity Studies

• Research Focus : The synthesis of biologically active compounds, as explored by Karabasanagouda et al. (2009), presents a framework for the potential development of pharmaceuticals or biologically active materials from the base compound "this compound" (Karabasanagouda et al., 2009).

Magnetostructural Correlation in Molecular Chains

• Research Focus : The study of magnetic properties in chain compounds by Song et al. (2014) could provide a template for investigating the magnetic and electronic properties of "this compound" in the context of materials science, particularly in the development of molecular electronics or spintronics (Song et al., 2014).